(Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[1-(2,4-dimethylphenyl)ethyl]butan-2-amine
• InChI: InChI=1S/C14H23N/c1-6-12(4)15-13(5)14-8-7-10(2)9-11(14)3/h7-9,12-13,15H,6H2,1-5H3
• InChI Key: WVXMORHTLXNFTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(C)C1=C(C=C(C=C1)C)C

Description

(Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine is a secondary amine featuring a branched butan-2-yl group and a 2,4-dimethylphenyl-substituted ethyl moiety. This compound is structurally analogous to hydrochlorides like (Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride (C₁₃H₂₂ClN, MW 227.77 g/mol, 98% purity), which shares the 2,4-dimethylphenyl group but differs in the alkyl chain (methyl vs. ethyl) .

The butan-2-yl chain introduces moderate branching, which may influence solubility and steric interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine typically involves the reaction of 2,4-dimethylphenylacetone with butan-2-amine under controlled conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, with the presence of a catalyst to facilitate the reaction. The mixture is heated to the boiling point of the solvent and stirred for a specific duration to ensure complete reaction .

Industrial Production Methods

Industrial production of (Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to achieve high yields. The reaction conditions are optimized to ensure the purity and quality of the final product. The post-reaction mixture is filtered, and the product is purified using techniques such as recrystallization or distillation .

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced amine derivatives.

Substitution: The compound can undergo substitution reactions with halogens or other electrophiles to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst such as iron(III) chloride.

Major Products Formed

Oxidation: Corresponding oxides and ketones.

Reduction: Reduced amine derivatives.

Substitution: Halogenated derivatives.

Scientific Research Applications

(Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Amine Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity	Notable Features
(Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine	C₁₃H₂₁N	~191.3 (estimated)	2,4-dimethylphenyl, butan-2-yl	N/A	High lipophilicity, steric hindrance
(Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine HCl	C₁₃H₂₂ClN	227.77	2,4-dimethylphenyl, butan-2-yl	98%	Salt form enhances solubility
butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine	C₁₂H₁₆F₃NS	263.32	CF₃S-phenyl, butan-2-yl	N/A	Electron-withdrawing CF₃S group
[2-(dimethylamino)-2-(thiophen-2-yl)ethyl][1-(4-ethylphenyl)ethyl]amine	C₁₅H₂₃N₂S	275.43	Thiophene, dimethylamino, 4-ethylphenyl	N/A	Heterocyclic influence on electronics
1-(3,5-Dimethylphenyl)-3,3,4,4,4-pentafluorobutyl-2-amine	C₁₁H₈F₈O₂	268.23	3,5-dimethylphenyl, pentafluorobutyl	N/A	Fluorination enhances metabolic stability

Key Comparative Analysis

In contrast, the CF₃S-phenyl group in introduces strong electron-withdrawing effects, which may reduce electron density on the aromatic ring and alter receptor-binding interactions .

Amine Branching and Functional Groups The butan-2-yl group in the target compound creates moderate steric hindrance, balancing solubility and membrane permeability. Comparatively, the pentafluorobutyl chain in significantly increases hydrophobicity and resistance to enzymatic degradation due to fluorine’s electronegativity and C-F bond strength . The dimethylamino-thiophene moiety in introduces a heterocyclic system, which may enhance π-π stacking interactions or alter solubility profiles through sulfur’s polarizability .

Synthetic Accessibility The synthesis of the target compound likely involves reductive amination or alkylation of 1-(2,4-dimethylphenyl)ethylamine with 2-bromobutane. Similar methods are noted in for vortioxetine synthesis, where cyclic amide solvents (e.g., NMP) are used to optimize yields . Fluorinated analogs () require specialized reagents (e.g., carbon tetrahalides, triphenylphosphine) for introducing fluorine, increasing synthetic complexity .

Pharmacological Implications

• The 2,4-dimethylphenyl group may favor interactions with hydrophobic binding pockets in biological targets, as seen in vortioxetine derivatives (), which target serotonin receptors .
• Fluorinated amines () are often designed to improve blood-brain barrier penetration and metabolic stability, critical for CNS-active drugs .

Biological Activity

The compound (Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine is a member of the class of substituted amines, which have garnered attention for their potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C12H19N
• IUPAC Name : (Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine
• Structure : The compound features a butan-2-yl group attached to a 1-(2,4-dimethylphenyl)ethylamine moiety, which contributes to its unique biological properties.

The biological activity of (Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine is primarily attributed to its interaction with various biological targets:

• Receptor Binding : The compound may interact with neurotransmitter receptors, influencing signaling pathways related to mood and cognition.
• Enzyme Modulation : It has been shown to affect the activity of specific enzymes involved in metabolic processes.

Antitumor Activity

Recent studies have indicated that derivatives of amines similar to (Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine exhibit significant antitumor properties. For instance:

Compound	Cancer Cell Line	GI50 (µM)	TGI (µM)	LC50 (µM)
Compound A	Melanoma	6.61	42.66	93.33
Compound B	Colon	22.60	<100	<100

These compounds showed selective activity against various cancer cell lines, suggesting potential therapeutic applications in oncology .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• In Vitro Studies : Compounds with similar structures exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria as well as fungi. Notably, certain derivatives demonstrated significant efficacy against drug-resistant strains .

Case Study 1: Antitumor Evaluation

A study focusing on the antitumor evaluation of related compounds revealed that modifications in the structure significantly impacted their efficacy against cancer cell lines. For example, substituents that enhance lipophilicity were linked to increased cytotoxicity .

Case Study 2: Antimicrobial Properties

Another investigation assessed the antimicrobial activity of thiazole derivatives related to (Butan-2-yl)[1-(2,4-dimethylphenyl)ethyl]amine. These derivatives showed promising results against methicillin-resistant Staphylococcus aureus and other resistant pathogens .